Cas no 3176-51-0 (3-methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine)

• Product Name: 3-methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine
• CAS No: 3176-51-0
• MF: C₄H₅N₅S
• MW: 155.180997610092
• MDL: MFCD06653189
• CID: 307235
• PubChem ID: 254571
• Update Time: 2025-06-08

3-methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine,3-methyl-
• 3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
• 3-METHYL[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-AMINE
• 2-Amino-5-methyl<1,2,4>triazolo<3,4-b><1,3,4>thiadiazol
• 6-Amino-3-methyl-s-triazolo<3,4-b><1,3,4>thiadiazol
• DTXSID70291903
• 3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamine, AldrichCPR
• 3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamine
• C4H5N5S
• BB 0257101
• CS-0047648
• AKOS000299211
• EN300-31957
• NSC79004
• A875817
• NSC-79004
• CHEMBL4462996
• 3176-51-0
• D72903
• FT-0679038
• STK347401
• 3-methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine

• MDL： MFCD06653189
• Inchi： 1S/C4H5N5S/c1-2-6-7-4-9(2)8-3(5)10-4/h1H3,(H2,5,8)
• InChI Key： MSEQOANGAYRVAI-UHFFFAOYSA-N
• SMILES： S1C(N)=NN2C1=NN=C2C

Computed Properties

• Exact Mass: 155.02700
• Monoisotopic Mass: 155.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 2.06
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 2.04
• PSA: 97.34000
• LogP: 0.65760

3-methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine

Recent Advances in the Study of 3-methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine (CAS: 3176-51-0): A Comprehensive Research Brief

The compound 3-methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine (CAS: 3176-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights. The information presented herein is derived from peer-reviewed journal articles, patents, and conference proceedings published within the last two years.

Recent studies have highlighted the versatility of 3-methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine as a scaffold for drug discovery. Its fused heterocyclic structure, comprising both triazole and thiadiazole rings, imparts remarkable stability and bioactivity. Researchers have successfully employed this compound as a precursor for the development of novel antimicrobial, anticancer, and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against multidrug-resistant bacterial strains, with minimal cytotoxicity toward mammalian cells.

In terms of synthesis, innovative methodologies have been developed to optimize the yield and purity of 3176-51-0. A recent patent (US20230183245A1) describes a one-pot synthesis approach using microwave-assisted reactions, which reduces reaction times from hours to minutes while maintaining high enantiomeric purity. This advancement is particularly noteworthy for industrial-scale production, where efficiency and cost-effectiveness are paramount. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with enhanced pharmacokinetic properties.

The mechanistic underpinnings of 3-methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine's biological activity have been elucidated through a combination of in vitro and in vivo experiments. For example, a 2024 study in Bioorganic Chemistry revealed that the compound inhibits key enzymes involved in bacterial cell wall synthesis, such as penicillin-binding proteins (PBPs), via a unique binding mode. Furthermore, its anticancer properties have been linked to the induction of apoptosis through the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses.

Despite these promising findings, challenges remain in the clinical translation of 3176-51-0-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects necessitate further optimization. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, 3-methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted utility underscores the importance of heterocyclic chemistry in modern drug discovery. Future research should focus on expanding its therapeutic repertoire and overcoming translational hurdles to fully realize its potential in addressing unmet medical needs.